molecular formula C15H8F3NO2 B8466447 2-(4-Ethynyl-2-fluoroanilino)-3,4-difluorobenzoic acid CAS No. 568599-40-6

2-(4-Ethynyl-2-fluoroanilino)-3,4-difluorobenzoic acid

Cat. No.: B8466447
CAS No.: 568599-40-6
M. Wt: 291.22 g/mol
InChI Key: OIVASWXFGHEUBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Ethynyl-2-fluoroanilino)-3,4-difluorobenzoic acid is a useful research compound. Its molecular formula is C15H8F3NO2 and its molecular weight is 291.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

568599-40-6

Molecular Formula

C15H8F3NO2

Molecular Weight

291.22 g/mol

IUPAC Name

2-(4-ethynyl-2-fluoroanilino)-3,4-difluorobenzoic acid

InChI

InChI=1S/C15H8F3NO2/c1-2-8-3-6-12(11(17)7-8)19-14-9(15(20)21)4-5-10(16)13(14)18/h1,3-7,19H,(H,20,21)

InChI Key

OIVASWXFGHEUBD-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC(=C(C=C1)NC2=C(C=CC(=C2F)F)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of Step B, 3,4-difluoro-2-[[2-fluoro-4-(trimethylsilylethynyl)phenyl]amino]benzoic acid (3.99 g, 11.0 mmol), was dissolved in MeOH (200 mL), to which was added K2CO3 (3.03 g, 22.0 mmol). This mixture was stirred at room temperature for 15 hours, then the reaction solvent removed under reduced pressure. The resulting residue was dissolved in water (50 mL), to which was added 1 M HCl until the pH=4. The resulting pale brown precipitate was collected by filtration and dried to afford the desired product (3.17 g, 99%); m.p. (EtOAc/hexanes) 160–162° C. 1H NMR [400 MHz, (CD3)2SO] δ 13.70 (br s, 1 H), 9.24 (br s, 1 H), 7.82 (ddd, J=9.2, 6.1, 2.1 Hz, 1 H), 7.38 (dd, J=12.0, 1.9, 1 H), 7.21 (ddd, J=8.4, 1.9, 0.8 Hz, 1 H), 7.16 (td, J=9.5, 7.3 Hz, 1 H), 6.96 (ddd, J=8.9, 8.4, 5.4 Hz, 1 H), 4.15 (s, 1 H). Anal. Calcd for C15H8F3NO2: C, 62.4; H, 3.1; N, 4.7. Found: C, 62.4; H, 3.2; N, 4.6.
[Compound]
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,4-difluoro-2-[[2-fluoro-4-(trimethylsilylethynyl)phenyl]amino]benzoic acid
Quantity
3.99 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
3.03 g
Type
reactant
Reaction Step Two
Yield
99%

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